The first water-soluble pillar[5]arene dimer: synthesis and construction of a reversible fluorescent supramolecular polymer network in water†

Chemical Communications Pub Date: 2016-11-24 DOI: 10.1039/C6CC08452D

Abstract

The first water-soluble pillar[n]arene (n = 5) dimer was successfully synthesized. This dimer can complex with carboxylate anion-functionalized tetraphenyl ethylene to form a reversible fluorescent supramolecular polymer network in water.

Graphical abstract: The first water-soluble pillar[5]arene dimer: synthesis and construction of a reversible fluorescent supramolecular polymer network in water
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